4-(2-{[4-(tert-Butyl)benzyl]oxy}ethyl)piperidine hydrochloride

• IUPAC Name: 4-[2-[(4-tert-butylphenyl)methoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C18H29NO.ClH/c1-18(2,3)17-6-4-16(5-7-17)14-20-13-10-15-8-11-19-12-9-15;/h4-7,15,19H,8-14H2,1-3H3;1H
• InChI Key: GVKROWGEHWJQED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)COCCC2CCNCC2.Cl
• Molecular Formula: C18H30ClNO
• Molecular Weight: 311.9 g/mol
• CAS No.: 1219981-03-9

Description

“4-(2-{[4-(tert-Butyl)benzyl]oxy}ethyl)piperidine hydrochloride” is a chemical compound with the molecular formula C18H30ClNO. It is a derivative of piperidine, a six-membered ring with one nitrogen atom.

Scientific Research Applications

Asymmetric Synthesis

• 4-(2-{[4-(tert-Butyl)benzyl]oxy}ethyl)piperidine hydrochloride is used in asymmetric synthesis. For example, CIS-(3R,4R)- N-( TERT-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, a key intermediate in the synthesis of CP-690550 (a potent protein kinase inhibitor), is prepared using an asymmetric approach starting from ethyl 1-benzyl-3-oxopiperidine-4-carboxylate hydrochloride (Hao, Liu, Zhang, & Chen, 2011).

Synthesis of Piperidine Derivatives

• The compound is vital in the synthesis of various piperidine derivatives. For instance, tert-butyl-4-hydroxy pi-peridine-l-carboxylate and 4-chloropiperidine hydrochloride have been synthesized using processes involving piperidin-4-one hydrochloride as a raw material (Zhang Guan-you, 2010).

Preparation of Specific Compounds

• The compound is used in the preparation of specific pharmaceuticals, such as the novel triple reuptake inhibitor (S)-4-(1-(3,4-dichlorophenyl)-2-methoxyethyl)piperidine monohydrochloride, which involves a complex synthesis process (Yamashita et al., 2015).

Synthesis of Schiff and Mannich Bases

• It is also involved in the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones, indicating its utility in a variety of chemical reactions (Bekircan & Bektaş, 2008).

Synthesis of Novel Antagonists

• Additionally, it's instrumental in the synthesis of novel non-peptide CCR5 antagonists, showing its applicability in developing new pharmaceutical agents (Bi, 2015).

Synthesis of Lactam Inhibitors

• The synthesis of spiropiperidine lactam acetyl-CoA carboxylase inhibitors is another application, indicating its role in the creation of inhibitors for specific enzymes (Huard et al., 2012).

Future Directions

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction, and their synthesis has long been widespread. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.